Cas no 1033201-98-7 (5-(Prop-1-en-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole)

• Product Name: 5-(Prop-1-en-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole
• CAS No: 1033201-98-7
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD10699661
• CID: 856458
• PubChem ID: 46738872
• Update Time: 2025-04-19

5-(Prop-1-en-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Prop-1-en-2-yl)-3-(p-tolyl)-1,2,4-oxadiazole
• 5-(Prop-1-en-2-yl)-3-p-tolyl-1,2,4-oxadiazole
• 5-(1-Methylethenyl)-3-(4-methylphenyl)-1,2,4-oxadiazole
• AKOS015840475
• CS-0207991
• DTXSID80674521
• 3-(4-Methylphenyl)-5-(prop-1-en-2-yl)-1,2,4-oxadiazole
• 3-(4-methylphenyl)-5-prop-1-en-2-yl-1,2,4-oxadiazole
• 1033201-98-7
• BS-23304
• DB-316975
• MFCD10699661

• MDL： MFCD10699661
• Inchi： 1S/C12H12N2O/c1-8(2)12-13-11(14-15-12)10-6-4-9(3)5-7-10/h4-7H,1H2,2-3H3
• InChI Key： VRLQLXMFQOXEAS-UHFFFAOYSA-N
• SMILES： O1C(C(=C)C)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 200.09500
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 38.92000
• LogP: 3.07810